4-({[4-(Acetylamino)phenyl]sulfonyl}oxy)-3-ethoxy-5-iodobenzoic acid

• IUPAC Name: 4-(4-acetamidophenyl)sulfonyloxy-3-ethoxy-5-iodobenzoic acid
• InChI: InChI=1S/C17H16INO7S/c1-3-25-15-9-11(17(21)22)8-14(18)16(15)26-27(23,24)13-6-4-12(5-7-13)19-10(2)20/h4-9H,3H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: VHFAIRRYNTZGAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C(=O)O)I)OS(=O)(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C17H16INO7S
• Molecular Weight: 505.3 g/mol

Description

4-({[4-(Acetylamino)phenyl]sulfonyl}oxy)-3-ethoxy-5-iodobenzoic acid, also known as 4-ASA-3-EIB, is a synthetic organic compound used in a variety of scientific research applications. It is a derivative of benzoic acid, which is a naturally occurring organic compound found in many fruits and vegetables. 4-ASA-3-EIB is used as a reagent in lab experiments, and because of its unique structure and properties, it has become a popular choice in chemical synthesis.

Scientific Research Applications

Synthetic Chemistry Applications

Compounds with acetylamino, sulfonyl, and iodobenzoic acid functionalities are crucial in synthetic chemistry for the development of various chemical reactions and the synthesis of complex molecules. For instance, the selective oxidation of sulfides to sulfoxides using IBX-esters demonstrates the utility of iodine(III)-based reagents for clean and selective oxidation processes. This reaction is compatible with a range of functional groups, showing the versatility of such compounds in synthetic transformations (Koposov & Zhdankin, 2004).

Material Science Applications

In material science, compounds similar to the one are used to modify the properties of materials such as polymers. Sulfonated polymers, derived from poly(ether-etherketone) and similar compounds, have been investigated for their proton-conductivity. These materials are of interest for applications in fuel cells and other electrochemical devices. The introduction of sulfonic acid moieties into polymers has been shown to significantly enhance their proton-conductivity at room temperature, making them suitable for use in proton exchange membrane fuel cells (Kobayashi et al., 1998).

Pharmacology and Biological Applications

Though the request excludes drug use, dosage, and side effects, it's worth noting that similar compounds are extensively studied for their potential pharmacological activities. For instance, the synthesis of antibacterial and antifungal activities of novel α-amino acids and heterocyclic compounds showcases the exploration of acetylamino phenyl compounds for developing new therapeutic agents (El-Hashash & Rizk, 2013).